1-methyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]imidazole-4-sulfonamide
• InChI: InChI=1S/C17H16N4O3S2/c1-20-10-16(18-11-20)26(23,24)19-13-5-4-12-6-7-21(14(12)9-13)17(22)15-3-2-8-25-15/h2-5,8-11,19H,6-7H2,1H3
• InChI Key: CUHJSBZMADKLRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NC2=CC3=C(CCN3C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol

Description

1-methyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)-1H-imidazole-4-sulfonamide, also known as MI-2, is a small molecule inhibitor that has gained significant attention in the field of cancer research. MI-2 is a potent and selective inhibitor of the MDM2-p53 interaction, which is a critical pathway in the regulation of cell growth and apoptosis.

Scientific Research Applications

Chemical Synthesis and Molecular Modeling

Sulfonamide-based compounds have been synthesized and coordinated with transition metals, demonstrating significant biological activities such as antimicrobial effects. These compounds have been characterized by various spectral methods and have undergone molecular modeling to optimize their structures for potential drug development (Hassan et al., 2021).

Biological Evaluation and Antimicrobial Activity

Synthesized heterocyclic compounds containing a sulfonamido moiety have shown promising results as antibacterial agents. This indicates the potential of sulfonamide-based compounds in developing new antibiotics or antimicrobial agents, which could be explored for "1-methyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)-1H-imidazole-4-sulfonamide" (Azab et al., 2013).

Carbonic Anhydrase Inhibition

Research has shown that N1-substituted secondary sulfonamides incorporating thiazolinone or imidazolone-indole tails can inhibit human carbonic anhydrases, a class of enzymes involved in various physiological processes. This suggests potential applications in designing inhibitors for treating conditions related to enzyme dysregulation (Awadallah et al., 2018).

Anticonvulsant Agents

Certain azoles incorporating a sulfonamide moiety have demonstrated significant anticonvulsant activity. This points towards the possibility of utilizing sulfonamide-based structures for developing treatments for seizure disorders and epilepsy (Farag et al., 2012).

Drug Development and Optimization

The design and synthesis of novel sulfonamide-based compounds, with detailed in vitro biological evaluation, have been carried out against specific carbonic anhydrase isoforms. Molecular docking studies help in understanding the interaction between these compounds and the enzyme, aiding in drug optimization (Eldehna et al., 2017).